6-[(1E,3E,5E,7E)-8-[(2R,3S,4S,5S)-3,4-dihydroxy-2,4,5-trimethyloxolan-2-yl]-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one

• Molecular Formula: C23H30O6
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 6-[(1E,3E,5E,7E)-8-[(2R,3S,4S,5S)-3,4-dihydroxy-2,4,5-trimethyloxolan-2-yl]-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one
• InChI: InChI=1S/C23H30O6/c1-15(14-22(4)21(25)23(5,26)17(3)29-22)11-9-7-8-10-12-18-16(2)19(27-6)13-20(24)28-18/h7-14,17,21,25-26H,1-6H3/b8-7+,11-9+,12-10+,15-14+/t17-,21+,22+,23+/m0/s1
• InChI Key: JLSVDPQAIKFBTO-AYGDVHJDSA-N
• Isomeric SMILES: C[C@H]1[C@@]([C@@H]([C@@](O1)(C)/C=C(\C)/C=C/C=C/C=C/C2=C(C(=CC(=O)O2)OC)C)O)(C)O
• SMILES: CC1C(C(C(O1)(C)C=C(C)C=CC=CC=CC2=C(C(=CC(=O)O2)OC)C)O)(C)O
• Pictograms: Acute Toxic; Irritant; Health Hazard
• Synonyms: citreoviridin

Description

6-[(1E,3E,5E,7E)-8-[(2R,3S,4S,5S)-3,4-dihydroxy-2,4,5-trimethyloxolan-2-yl]-7-methylocta-1,3,5,7-tetraenyl]-4-methoxy-5-methylpyran-2-one is a natural product found in Penicillium simplicissimum and Aplysina aerophoba with data available.

Scientific Research Applications

Heterocyclic Derivative Syntheses

This compound's derivatives have been synthesized using palladium-catalyzed oxidative cyclization-alkoxycarbonylation. These reactions yield various heterocyclic compounds like tetrahydrofuran, dioxolane, and oxazoline derivatives, demonstrating the chemical's versatility in organic synthesis (Bacchi et al., 2005).

Synthesis from D-Isoascorbic Acid

The compound has been used in the practical synthesis of dihydroxyethylene dipeptide isosteres from D-isoascorbic acid. This synthesis process is significant in the development of peptides and related compounds (Baker & Condon, 1992).

Building Blocks for Prostanoids

This chemical has also been studied as a building block for prostanoids, showcasing its potential application in the synthesis of biologically active molecules (Valiullina et al., 2019).

Synthesis of Polyketide Spiroketals

In another application, this compound has been transformed into polyketide spiroketals, a class of compounds with potential therapeutic properties. This transformation highlights the compound's role in medicinal chemistry (Meilert et al., 2004).

Antimicrobial Metabolites

The compound and its derivatives have been identified as antimicrobial metabolites in aquatic fungi, indicating its role in the discovery of new antimicrobial agents (Sun et al., 2011).

Bioactive Secondary Metabolites

Its derivatives have been isolated from endophytic fungi and exhibit moderate inhibitory activities on nitric oxide levels in cells, suggesting its utility in the study of inflammation and related biological processes (Kim et al., 2018).